N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide

• Molecular Formula: C14H17N3O7S
• Molecular Weight: 371.37 g/mol
• IUPAC Name: 2-(1,1-dioxothiolan-3-yl)-N//'-[2-(4-nitrophenoxy)acetyl]acetohydrazide
• InChI: InChI=1S/C14H17N3O7S/c18-13(7-10-5-6-25(22,23)9-10)15-16-14(19)8-24-12-3-1-11(2-4-12)17(20)21/h1-4,10H,5-9H2,(H,15,18)(H,16,19)
• InChI Key: BXMCFJWXSFJZEH-UHFFFAOYSA-N
• SMILES: C1CS(=O)(=O)CC1CC(=O)NNC(=O)COC2=CC=C(C=C2)[N+](=O)[O-]

Description

N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide, also known as TAT-NP, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. TAT-NP belongs to the class of hydrazide compounds and has been synthesized using various methods.

Mechanism of Action

N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide enters cells through endocytosis and releases its cargo into the cell. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide has a high affinity for cell membranes and can cross the blood-brain barrier. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide has been shown to interact with proteins involved in intracellular trafficking, which may contribute to its ability to deliver cargo to specific cells.
Biochemical and Physiological Effects:
N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide has been shown to have low toxicity and does not affect cell viability. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide has been shown to be stable in serum and has a long half-life. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide has been shown to accumulate in the brain and target specific cells, making it a promising candidate for drug delivery.

Advantages and Limitations for Lab Experiments

N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide has several advantages for lab experiments, including its ability to deliver cargo to specific cells, its stability in serum, and its low toxicity. However, N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide has limitations, including the need for further research to fully understand its mechanism of action and the potential for off-target effects.

Future Directions

For N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide include further research into its mechanism of action, optimization of its synthesis method, and the development of new applications for N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide in scientific research. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide has shown promise as a drug delivery system, and further research may lead to the development of new treatments for neurodegenerative diseases and cancer.

Synthesis Methods

N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide has been synthesized using various methods, including the reaction of 2-(4-nitrophenoxy)acetic acid with thionyl chloride, followed by the reaction with hydrazine hydrate and 1,1-dioxide-tetrahydro-3-thiophene acetic acid. Another method involves the reaction of 2-(4-nitrophenoxy)acetic acid with hydrazine hydrate and 1,1-dioxide-tetrahydro-3-thiophene acetic acid in the presence of acetic anhydride. Both methods yield N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide with high purity.

Scientific Research Applications

N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide has shown potential applications in scientific research, particularly in the field of drug delivery. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide has been used as a carrier molecule to deliver drugs across the blood-brain barrier and target specific cells. N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide has also been used in cancer research to deliver chemotherapy drugs directly to cancer cells, reducing the toxicity of the drugs on healthy cells. In addition, N'-[(1,1-dioxidotetrahydro-3-thienyl)acetyl]-2-(4-nitrophenoxy)acetohydrazide has been used in neurodegenerative disease research to deliver drugs that can protect neurons from damage.